Cas no 3221-18-9 (1-Piperazineethanol, 4-butyl-)

• Product Name: 1-Piperazineethanol, 4-butyl-
• CAS No: 3221-18-9
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 1449924
• PubChem ID: 18695485
• Update Time: 2025-04-20

1-Piperazineethanol, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-butyl-
• AKOS009069456
• SCHEMBL469162
• 2-(4-n-Butyl-1-piperazinyl)ethanol
• 4-Butyl-1-piperazineethanol
• ONECAFFBSCAQDA-UHFFFAOYSA-N
• DTXSID701309888
• 3221-18-9

• Inchi： 1S/C10H22N2O/c1-2-3-4-11-5-7-12(8-6-11)9-10-13/h13H,2-10H2,1H3
• InChI Key： ONECAFFBSCAQDA-UHFFFAOYSA-N
• SMILES： OCCN1CCN(CCCC)CC1

Computed Properties

• Exact Mass: 186.17336
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71